Cas no 600-31-7 (2-Bromopropanedioic Acid)

• Product Name: 2-Bromopropanedioic Acid
• CAS No: 600-31-7
• MF: C₃H₃BrO₄
• MW: 182.957520723343
• CID: 499462
• PubChem ID: 521911
• Update Time: 2025-04-19

2-Bromopropanedioic Acid Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, bromo-
• 2-Bromopropanedioic Acid
• BROMOMALONIC ACID

• Inchi： 1S/C3H3BrO4/c4-1(2(5)6)3(7)8/h1H,(H,5,6)(H,7,8)
• InChI Key： VBZOUUJVGADJBK-UHFFFAOYSA-N
• SMILES： BrC(C(=O)O)C(=O)O

Computed Properties

• Exact Mass: 181.92100
• Monoisotopic Mass: 181.92147g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• Density: 2.262
• Boiling Point: 354.2°C at 760 mmHg
• Flash Point: 168°C
• Refractive Index: 1.576
• PSA: 74.60000
• LogP: -0.08090

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives